Direct isotope ratio measurement of ultra-trace lead in waters by double focusing inductively coupled plasma mass spectrometry with an ultrasonic nebuliser and a desolvation unit

Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/A903300I

Abstract
A double focusing inductively coupled plasma mass spectrometer coupled with an ultrasonic nebuliser and a desolvation unit was used to measure 206 Pb/ 207 Pb, 206 Pb/ 208 Pb and 207 Pb/ 208 Pb isotope ratios in Pb standard SRM981, diluted to total Pb concentrations ranging from 1 to 1000 ng l –1 . The synthetic water standard SRM1654d, diluted by a factor of 100, and the natural riverine water standard SLRS-3 were also analysed for their Pb isotope ratios. It was found that lead isotope data with good accuracy could be obtained down to 10 ng l –1 . At 1 ng l –1 , the blanks became too problematic. The internal precisions found appear to be well correlated with counting statistics, and range from ca. 3 to 0.2% RSD, depending on the Pb concentration and the instrument sensitivity. The long term reproducibility is even better and may reach values down to 0.02% RSD at concentrations above 100 ng l –1 total Pb. Lead isotope values are proposed for the SRM1654d and SLRS-3 water standards. It appears that the reproducibility is affected by matrix effects in the latter, natural water. In future work aimed at lead isotope measurements at the sub-ng l –1 level with this approach, it will be necessary to solve serious instrument contamination and memory effects for Pb.
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Journal of Analytical Atomic Spectrometry
Journal Name：Journal of Analytical Atomic Spectrometry
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